Cas no 1361885-79-1 (5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1361885-79-1
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4798284
• Update Time: 2025-06-12

5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H9F5N2O2/c11-9(12)8-7(10(13,14)15)5(1-6(18)19)4(2-16)3-17-8/h3,9H,1-2,16H2,(H,18,19)
• InChI Key： HRYBFKOPCZVOIC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(CN)C=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid

Research Brief on 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1361885-79-1)

The compound 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1361885-79-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceutical agents. The presence of multiple fluorine atoms and an aminomethyl group in its structure enhances its reactivity and bioavailability, making it a promising candidate for further development. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the development of small-molecule inhibitors of protein kinases. The results demonstrated significant inhibitory activity against a range of kinase targets, suggesting its potential utility in the treatment of cancers and autoimmune diseases. The study also provided insights into the compound's mechanism of action, highlighting its ability to form stable interactions with the active sites of target enzymes.

Another notable application of 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid is in the field of positron emission tomography (PET) imaging. Researchers have explored its use as a radiolabeled probe for the detection of specific biomarkers in vivo. Preliminary results indicate high specificity and binding affinity, paving the way for its potential use in diagnostic imaging.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1361885-79-1) represents a versatile and valuable scaffold in medicinal chemistry. Its unique structural attributes and demonstrated biological activity make it a compelling subject for further investigation. Future studies will likely explore its potential in a broader range of therapeutic areas, solidifying its role in the development of next-generation pharmaceuticals.